5-Cyanoindole
Cat. No. B020398
Key on ui cas rn:
15861-24-2
M. Wt: 142.16 g/mol
InChI Key: YHYLDEVWYOFIJK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06888032B2
Procedure details
An oven dried screw cap test tube was charged with NaCN (98 mg, 2.00 mmol) dried KI (55 mg, 0.331 mmol, 20 mol %) and CuI (32 mg, 0.168 mmol, 10 mol %), 5-Bromoindole (327 mg, 1.667 mmol), evacuated and backfilled with argon three times. Anhydrous toluene (1.1 mL) and N,N′-dimethylethylenediamine (180 μL, 1.691 mmol) were added under argon. The tube was sealed and the reaction mixture was stirred magnetically at 110° C. for 24 h. The resulting yellow color suspension was cooled to room temperature, 2 mL of ethyl acetate, 1 mL of ammonium hydroxide 30% and 1 mL of water were added. The mixture was stirred at 25° C. for 10 min then the organic layer was separated and the aqueous layer was extracted three times with ethyl acetate (3×2 mL). The organic layers combined were washed with 5 mL of water and dried over MgSO4. The GC analysis showed complete conversion of starting material with a desired product area of 99%. The solvent was removed at reduced pressure. Purification of the residue by flash chromatography on silica gel (2×15 cm; hexane/ethyl acetate 10:1) provided 225 mg (95% yield) of the title compound as a white solid.
Name
CuI
Quantity
32 mg
Type
catalyst
Reaction Step Two
Name
Yield
95%
Identifiers
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REACTION_CXSMILES
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[C-]#N.[Na+].Br[C:5]1[CH:6]=[C:7]2[C:11](=[CH:12][CH:13]=1)[NH:10][CH:9]=[CH:8]2.[CH3:14][NH:15]CCNC.[OH-].[NH4+]>[Cu]I.O.C(OCC)(=O)C.C1(C)C=CC=CC=1>[NH:10]1[C:11]2[C:7](=[CH:6][C:5]([C:14]#[N:15])=[CH:13][CH:12]=2)[CH:8]=[CH:9]1 |f:0.1,4.5|
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Inputs
Step One
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Name
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Quantity
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98 mg
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Type
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reactant
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Smiles
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[C-]#N.[Na+]
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Step Two
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Name
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Quantity
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327 mg
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Type
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reactant
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Smiles
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BrC=1C=C2C=CNC2=CC1
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Name
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CuI
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Quantity
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32 mg
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Type
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catalyst
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Smiles
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[Cu]I
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Step Three
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Name
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Quantity
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1 mL
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Type
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reactant
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Smiles
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[OH-].[NH4+]
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Name
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Quantity
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1 mL
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Type
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solvent
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Smiles
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O
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Name
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Quantity
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2 mL
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Step Four
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Name
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Quantity
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180 μL
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Type
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reactant
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Smiles
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CNCCNC
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Name
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Quantity
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1.1 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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110 °C
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Stirring
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Type
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CUSTOM
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Details
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the reaction mixture was stirred magnetically at 110° C. for 24 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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An oven dried screw
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CUSTOM
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Type
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CUSTOM
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Details
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cap test tube
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CUSTOM
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Type
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CUSTOM
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Details
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evacuated
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CUSTOM
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Type
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CUSTOM
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Details
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The tube was sealed
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The resulting yellow color suspension was cooled to room temperature
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STIRRING
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Type
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STIRRING
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Details
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The mixture was stirred at 25° C. for 10 min
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Duration
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10 min
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CUSTOM
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Type
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CUSTOM
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Details
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the organic layer was separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous layer was extracted three times with ethyl acetate (3×2 mL)
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WASH
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Type
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WASH
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Details
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The organic layers combined were washed with 5 mL of water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was removed at reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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Purification of the residue by flash chromatography on silica gel (2×15 cm; hexane/ethyl acetate 10:1)
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Outcomes
Product
Details
Reaction Time |
24 h |
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Name
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Type
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product
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Smiles
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N1C=CC2=CC(=CC=C12)C#N
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 225 mg | |
| YIELD: PERCENTYIELD | 95% | |
| YIELD: CALCULATEDPERCENTYIELD | 94.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
